![molecular formula C10H14O3 B015603 (3AS,7aS)-3a-hydroxy-7a-methylhexahydro-1H-indene-1,5(6H)-dione CAS No. 33879-04-8](/img/structure/B15603.png)
(3AS,7aS)-3a-hydroxy-7a-methylhexahydro-1H-indene-1,5(6H)-dione
Overview
Description
Synthesis Analysis
Molecular Structure Analysis
Molecular structure analyses often involve X-ray crystallography to elucidate the compound's three-dimensional arrangement. For example, research on similar compounds has led to the determination of crystal structures, revealing the molecular arrangements and confirming structures through 1H NMR and other spectroscopic methods (M. Poorheravi et al., 2008).
Chemical Reactions and Properties
Chemical reactions involving this compound often include photochemical processes, demonstrating reactivity under light exposure. For instance, derivatives undergo specific rearrangements and extrusions under direct irradiation or sensitized conditions, reflecting their photochemical activity and potential for further chemical modification (Ming-Shyong Yang et al., 2003).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and crystal structure, are crucial for understanding the compound's behavior in different environments. These properties are determined using various analytical techniques, including crystallography, to observe the compound's solid-state structure and interactions (P. Ahamed et al., 2015).
Scientific Research Applications
Biomedical Applications : One study highlighted that derivatives of this compound showed high anticancer activity and some exhibited antimicrobial activity, suggesting potential applications in biomedical research (Kocyigit et al., 2017).
Intermediate in Steroid Degradation : It has been identified as an intermediate in the microbiological degradation of steroids, such as the degradation of ring A of androst-4-ene-3,17-dione (Sih et al., 1966).
Synthesis of Stereochemically Complex Molecules : The compound serves as a synthon for the total synthesis of steroids in various forms, indicating its utility in creating stereochemically complex molecules (Saibaba et al., 1987).
Microbiological Degradation : It has been studied in the context of microbiological degradation by Streptomyces rubescens, which converts it into various metabolites and derivatives (Hashimoto & Hayakawa, 1977).
properties
IUPAC Name |
(3aS,7aS)-3a-hydroxy-7a-methyl-3,4,6,7-tetrahydro-2H-indene-1,5-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O3/c1-9-4-2-7(11)6-10(9,13)5-3-8(9)12/h13H,2-6H2,1H3/t9-,10+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUHCDQVSBDIJTM-ZJUUUORDSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12CCC(=O)CC1(CCC2=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@]12CCC(=O)C[C@]1(CCC2=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80955463 | |
Record name | 3a-Hydroxy-7a-methylhexahydro-1H-indene-1,5(4H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80955463 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3AS,7aS)-3a-hydroxy-7a-methylhexahydro-1H-indene-1,5(6H)-dione | |
CAS RN |
33879-04-8 | |
Record name | 3a-Hydroxy-7a-methylhexahydro-1H-indene-1,5(4H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80955463 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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